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Compound of Interest

3-Methyloxolan-3-amine
Compound Name:

hydrochloride
CAS No.: 1423034-45-0
Cat. No.: B1376606

Get Quote

Executive Technical Summary

3-Methyloxolan-3-amine hydrochloride (also known as 3-amino-3-methyltetrahydrofuran
HCI) is a saturated heterocyclic amine salt commonly used as a conformationally restricted
building block in drug discovery.[1] While the hydrochloride salt form significantly reduces the
volatility and oxidative instability associated with the free amine, it introduces specific handling
challenges related to hygroscopicity and dust inhalation.[1]

Core Safety Directive: Treat as a Category 2 Skin/Eye Irritant and Respiratory Irritant.[1] Strict
moisture control is required not only for chemical stability but to prevent the formation of sticky,
corrosive residues that complicate containment.[1]

Physicochemical & Hazard Profile
Chemical Identity & Properties
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Parameter Technical Specification
IUPAC Name 3-methyloxolan-3-amine hydrochloride
CAS Number 1423034-45-0
Molecular Formula CsH11NOJ[1][2] - HCI
Molecular Weight 137.61 g/mol
Physical State White to off-white crystalline solid
N High: Water, Methanol, DMSO.[1] Moderate:
Solubility
Ethanol.[1] Low: DCM, Toluene.[1]
o High. Deliquescent upon prolonged exposure to
Hygroscopicity

ambient humidity.[1]

GHS Hazard Classification (Self-Validating Assessment)

Based on structural analogs (tetrahydrofuran-3-amine) and available vendor data.[1]

o H315 (Skin Irritation): The acidic nature of the hydrochloride salt, combined with the organic
amine structure, causes contact dermatitis.[1]

o H319 (Eye Irritation): Dust or concentrated solutions cause severe irritation.[1] Note: Treat as
H318 (Serious Eye Damage) for conservative risk management.

o H335 (STOT-SE): Inhalation of dust triggers respiratory tract irritation (coughing, shortness of
breath).[1]

Strategic Handling Protocols
Engineering Controls: The Hierarchy of Containment

Do not handle this compound on an open benchtop. The fine particle size of the salt, combined
with its potential to clump upon moisture absorption, necessitates specific airflow controls.[1]

e Primary Barrier: Chemical Fume Hood (Face velocity > 0.5 m/s).[1]
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e Secondary Barrier (Weighing): If handling >1g, use a powder containment balance enclosure
or a static-free funnel to prevent drift.[1]

o Atmosphere: For long-term storage or bulk subdivision, use a Dry Nitrogen Glovebox.[1] This
prevents deliquescence, which degrades the reagent and alters the stoichiometry of
sensitive reactions.[1]

Personal Protective Equipment (PPE) Matrix

e Gloves:Nitrile (minimum 0.11 mm thickness) is sufficient for the solid salt.[1]

o Critical Nuance: If the salt is dissolved in organic solvents (e.g., DMF, DCM) for a reaction,
the glove material must be selected based on the solvent's permeation breakthrough time,
not just the solute.[1]

o Respiratory: If weighing outside a hood (not recommended) or cleaning spills, use an
N95/P2 particulate respirator.[1]

o Eyes: Chemical splash goggles.[1] Safety glasses are insufficient due to the risk of fine dust
bypassing side shields.[1]

Experimental Workflow: Solubilization & Free-Basing

Researchers often convert the salt to the free base in situ.[1] This step introduces new risks.[1]

o The Exotherm Risk: Neutralizing the HCI salt with a base (e.g., TEA, NaH, K2COs) is
exothermic.[1]

o Protocol: Always add the base slowly at 0°C to control heat evolution.[1]

e The Volatility Shift: Once neutralized, the free amine (3-methyloxolan-3-amine) is a liquid
with higher volatility.[1]

o Protocol: Maintain inert atmosphere (N2/Ar) immediately after neutralization to prevent
oxidation and vapor release.[1]

Visualized Workflows
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Workflow: Safe Weighing & Reaction Setup

This diagram outlines the decision logic for handling the hygroscopic solid to ensure both
safety and stoichiometry.

Start: Reagent Retrieval

Check Physical State:
Is it free-flowing or clumped?

STOP: Material is Wet/Degraded.
Recrystallize or Dispose.

Proceed to Weighing

Weighing Protocol:
1. Anti-static gun usage
2. Minimize air exposure (Hygroscopic)

Solubilization Strategy

Aqueous Workup:
Dissolve in water,
Adjust pH carefully

Organic Reaction (DCM/DMF):
Add Base (TEA/DIPEA) at 0°C

RISK ALERT:

Free base is volatile.
Seal immediately.
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Caption: Decision tree for assessing reagent quality and managing the transition from stable
salt to reactive free base.

Emergency Response Logic

Immediate actions differ based on the exposure route due to the compound's acidity and
solubility.[1]

Flush 15+ min.
Do NOT rub (abrasive).

Eye Contact:
Hydrophilic dust adheres to cornea

B, Skin Contact: > Wash with soap/water. eek Medical Attentio
P Acidic irritation Remove contaminated clothing. Bring SD
Inhalation: Move to fresh air.

Respiratory spasm Supportive O2 if needed.

Click to download full resolution via product page

Caption: Critical response pathways emphasizing the abrasive nature of the dust in eye
injuries.

Waste Disposal & Environmental Stewardship

» Classification: As a halogenated organic salt, this must not be disposed of in general trash or
down the drain.[1]

e Protocol:
o Dissolve the solid in a combustible solvent (e.g., acetone or ethanol).[1]

o Neutralize with a dilute base if large quantities (>10g) are involved to prevent acid
corrosion of waste drums.[1]

o Dispose of as Halogenated Organic Waste.

o Spill Cleanup:
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o Dry Spill: Do not sweep (creates dust).[1] Use a HEPA vacuum or wet-wipe method.[1]

o Wet Spill: Absorb with vermiculite or sand.[1] Do not use sawdust (potential reaction with
concentrated acid liberated from hydrolysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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